Cas no 61772-73-4 (N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine)

N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine structure
61772-73-4 structure
Product Name:N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine
CAS No:61772-73-4
MF:C13H24N2O4S
MW:304.405662536621
CID:1633438
PubChem ID:43786
Update Time:2025-04-21

N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine Chemical and Physical Properties

Names and Identifiers

    • N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine
    • 2-[[2-[bis(2-methylpropyl)carbamoylsulfanyl]acetyl]amino]acetic acid
    • DTXSID00210768
    • BRN 1991534
    • GLYCINE, N-((((BIS(2-METHYLPROPYL)AMINO)CARBONYL)THIO)ACETYL)-
    • 61772-73-4
    • N-((((Bis(2-methylpropyl)amino)carbonyl)thio)acetyl)glycine
    • Inchi: 1S/C13H24N2O4S/c1-9(2)6-15(7-10(3)4)13(19)20-8-11(16)14-5-12(17)18/h9-10H,5-8H2,1-4H3,(H,14,16)(H,17,18)
    • InChI Key: DKRIVPREZZWERR-UHFFFAOYSA-N
    • SMILES: S(CC(NCC(=O)O)=O)C(N(CC(C)C)CC(C)C)=O

Computed Properties

  • Exact Mass: 304.14582
  • Monoisotopic Mass: 304.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.158
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.514
  • PSA: 86.71
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